2,5-Dinitropyrazole-3-carboxylic acid
Description
2,5-Dinitropyrazole-3-carboxylic acid is a nitro-substituted pyrazole derivative featuring two nitro groups at positions 2 and 5 and a carboxylic acid moiety at position 3. Pyrazole, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, provides a stable scaffold for energetic or pharmaceutical applications. The electron-withdrawing nitro groups enhance the acidity of the carboxylic acid and influence the compound’s reactivity and thermal stability.
Properties
CAS No. |
198348-93-5 |
|---|---|
Molecular Formula |
C4H2N4O6 |
Molecular Weight |
202.08 g/mol |
IUPAC Name |
2,5-dinitropyrazole-3-carboxylic acid |
InChI |
InChI=1S/C4H2N4O6/c9-4(10)2-1-3(7(11)12)5-6(2)8(13)14/h1H,(H,9,10) |
InChI Key |
YUTQKBVUGMRGLR-UHFFFAOYSA-N |
SMILES |
C1=C(N(N=C1[N+](=O)[O-])[N+](=O)[O-])C(=O)O |
Canonical SMILES |
C1=C(N(N=C1[N+](=O)[O-])[N+](=O)[O-])C(=O)O |
Synonyms |
1H-Pyrazole-5-carboxylicacid,1,3-dinitro-(9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
- However, nitration of pyrazole-3-carboxylic acid or coupling reactions (as in ) may be plausible.
- Comparative Data Gaps : Melting points, spectroscopic data (e.g., IR, NMR), and energetic properties (e.g., detonation velocity) for the target compound require experimental validation.
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